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Compound Name: Berninamycin D

Cat. No.: B1247361

For Researchers, Scientists, and Drug Development Professionals

Introduction

Berninamycin D is a cyclic thiopeptide antibiotic and a minor metabolite isolated from the
fermentation broth of Streptomyces bernensis. As a member of the berninamycin family, its
structural elucidation and characterization are crucial for understanding its biological activity,
mechanism of action, and potential therapeutic applications. Berninamycin D is structurally
distinct from its major analogue, Berninamycin A, notably by the absence of two
dehydroalanine units.[1] This document provides detailed application notes and experimental
protocols for the comprehensive analytical characterization of Berninamycin D, employing a
suite of modern analytical techniques.

The primary methods for characterizing Berninamycin D include High-Performance Liquid
Chromatography (HPLC) for isolation and purity assessment, Mass Spectrometry (MS) for
molecular weight determination and structural fragmentation analysis, and Nuclear Magnetic
Resonance (NMR) spectroscopy for detailed structural elucidation.

Physicochemical Properties and Quantitative Data

A summary of the key physicochemical properties of Berninamycin D and the related
Berninamycin A is presented below for comparative analysis.
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Property Berninamycin D Berninamycin A
Molecular Formula C45H45N13013S C51H51N15015S
Molecular Weight 1008.0 g/mol [1][2][3] 1146.1 g/mol [4]

CAS Number 161263-50-9[1][2][3] Not specified

Appearance Solid[3] Pale yellow amorphous solid
Solubility Soluble in DMF and DMSOI3] Not specified

Origin Streptomyces bernensis[1][3] Streptomyces bernensis

Experimental Protocols
Isolation and Purification of Berninamycin D

Berninamycin D is typically isolated from the fermentation culture of Streptomyces bernensis
as a minor component alongside other berninamycin analogues. A general workflow for its
isolation and purification is outlined below.
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Fermentation & Extraction

1. Fermentation of S. bernensis

:

2. Centrifugation of Culture Broth

:

3. Acetone Extraction of Mycelial Cake

:

4. Concentration of Acetone Extract

Chromatograp$ic Purification

5. Hydrophobic Resin Column Chromatography

:

6. Elution with Methanol Gradient

:

7. Preparative RP-HPLC

Final iroduct

8. Lyophilization

Pure Berninamycin D
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Sample Preparation

1. Dissolve Sample in Suitable Solvent

Mass Spectromitry Analysis

2. lonization (ESI or MALDI)

'

3. MS1: Full Scan for Molecular lon

'

4. MS/MS: Fragmentation of Precursor lon

l Data Analysis v

6. Fragmentation Pattern Analysis from MS/MS 5. Molecular Weight Determination from MS1

7. Structural Confirmation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 3. caymanchem.com [caymanchem.com]

e 4. Berninamycin A | C51H51N15015S | CID 91617669 - PubChem
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 To cite this document: BenchChem. [Application Notes and Protocols for the Analytical
Characterization of Berninamycin D]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1247361#analytical-techniques-for-berninamycin-d-
characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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